Tandospirone-d8 Citrate
Description
Stable isotope labeled (deuterated) internal standard for Tandospirone
Scientific Research Applications
1. Treatment of Cerebellar Ataxia
Tandospirone has been identified as potentially beneficial in treating cerebellar ataxia, particularly in patients with Machado‐Joseph disease. Its application resulted in notable improvements in cerebellar ataxia as well as associated symptoms like leg pain, insomnia, anorexia, and depression (Takei et al., 2002).
2. Management of Functional Dyspepsia
Research has shown tandospirone's efficacy in improving symptoms of functional dyspepsia. In a randomized controlled trial, patients treated with tandospirone exhibited significant improvements in abdominal symptom scores compared to placebo (Miwa et al., 2009).
3. Neuroendocrine and PET Imaging Studies
Tandospirone's effects have been evaluated using positron emission tomography (PET) and neuroendocrine response studies. It demonstrated significant neuroendocrine effects, such as a decrease in body temperature and an increase in plasma concentration of growth hormone, although its occupancy effect on 5-HT1A receptor binding was minimal (Nakayama et al., 2002).
4. Improvement in Anxiety and Sleep Quality
Tandospirone, assisted by drawing therapy, was found effective in improving medication compliance and sleep quality in patients with anxiety disorders. It significantly improved clinical symptoms, medication compliance, sleep quality, and quality of life, with a considerable degree of safety (Hou & Zhang, 2022).
5. Treatment of Alzheimer’s Disease with Anxiety Symptoms
In a study on Alzheimer’s disease patients with anxiety symptoms, tandospirone combined with donepezil significantly improved anxiety symptoms and attention, as assessed through psychological scales and pharmaco-electroencephalogram (QPEEG) analysis (Liao et al., 2020).
6. Interaction with Neurotransmitter Receptor Binding Sites
Tandospirone has been found to interact effectively with 5-HT1A receptor binding sites, displaying potent agonistic action. It also exhibits varying levels of potency at other receptor sites, such as 5-HT2, 5-HT1C, and dopamine receptors (Hamik et al., 1990).
7. Influence on Temporomandibular Disorders
A study investigated tandospirone's effect on improving the anxiety level of patients with painful temporomandibular disorders, showing a decrease in anxiety scores for several cases (Kino et al., 2005).
properties
Product Name |
Tandospirone-d8 Citrate |
|---|---|
Molecular Formula |
C21H21D8N5O2.C6H8O7 |
Molecular Weight |
583.66 |
Origin of Product |
United States |
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